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Compound of Interest

Compound Name: 2-O-Desmethyl Cisapride

Cat. No.: B025533 Get Quote

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.[1]

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-O-Desmethyl Cisapride. The following guidelines

are based on best practices for handling similar chemical compounds and are intended to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 2-O-Desmethyl Cisapride, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Category Item
Specifications and
Standards

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or low-protein, powder-

free latex gloves are

recommended. Double gloving

should be considered. Change

gloves frequently, especially if

contaminated, punctured, or

torn.[3]

Body Protection Protective Clothing

A lab coat or chemical-

resistant suit should be worn to

prevent skin contact.[3]

Foot Protection
Closed-Toe Shoes and

Protective Shoe Covers

Leather or canvas shoes

should not be worn. Protective

shoe covers are

recommended.[3][4]

Respiratory Protection NIOSH-Approved Respirator

Use in a well-ventilated area. If

ventilation is inadequate or if

dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[2][3]

Head Protection Head Covering

Recommended, especially

when there is a risk of dust

generation.[3]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of 2-O-
Desmethyl Cisapride and ensuring a safe working environment.
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Handling:

Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood

with local exhaust ventilation at points of potential dust, fume, or vapor generation.[3]

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[3]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap

and water after handling.[3]

Container Management: Keep containers securely sealed when not in use. Avoid physical

damage to containers.[3]

Storage:

Temperature: Store at -20°C.[5]

Container: Store in the original, tightly sealed container.[3]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and strong acids.[2][3]

Disposal Plan
All waste materials should be handled as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste (unused product, contaminated

PPE)

Collect in a sealed, labeled container. Dispose

of through a licensed professional waste

disposal service.[3]

Liquid Waste (solutions)

Consult with your institution's environmental

health and safety (EHS) office for specific

guidelines on liquid chemical waste disposal.

Empty Containers

Decontaminate empty containers. Observe all

label safeguards until containers are cleaned or

destroyed.[3]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.
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Emergency First Aid / Spill Response

Inhalation
Move to fresh air. If breathing is difficult, seek

immediate medical attention.[6]

Skin Contact

Remove contaminated clothing. Rinse skin

thoroughly with large amounts of water. Seek

medical attention if irritation develops.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate

medical attention.[6]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[6]

Spill

For dry spills, use dry clean-up procedures to

avoid generating dust. Dampen with water to

prevent dusting before sweeping. Collect

residues and place in a sealed container for

disposal. For wet spills, absorb with an inert

material and place in a sealed container for

disposal. Ensure adequate ventilation and wear

appropriate PPE during cleanup. Prevent

spillage from entering drains or waterways.[3]

Experimental Workflow: Safe Handling of 2-O-
Desmethyl Cisapride
The following diagram outlines the standard workflow for safely handling 2-O-Desmethyl
Cisapride in a laboratory setting.
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Workflow for Safe Handling of 2-O-Desmethyl Cisapride

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (Fume Hood)

Retrieve Compound from Storage (-20°C)

Proceed to Handling

Weigh and Prepare Solution

Conduct Experiment

Decontaminate Workspace and Equipment

Proceed to Cleanup

Dispose of Waste (Solid & Liquid)

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-O-Desmethyl Cisapride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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